Cas no 1797699-05-8 (6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole)

• Product Name: 6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole
• CAS No: 1797699-05-8
• MF: C₁₉H₁₈ClN₃O₄S
• MW: 419.881922245026
• CID: 5374476
• Update Time: 2025-06-23

6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-(3-methoxy-2-methylindazol-6-yl)methanone
• 6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole

• Inchi： 1S/C19H18ClN3O4S/c1-22-19(27-2)16-8-3-12(9-17(16)21-22)18(24)23-10-15(11-23)28(25,26)14-6-4-13(20)5-7-14/h3-9,15H,10-11H2,1-2H3
• InChI Key： JUCHUCRIZGABJS-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)(C1=CC2C(C=C1)=C(OC)N(C)N=2)=O

Additional information on 6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole

Recent Advances in the Study of 6-[3-(4-Chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole (CAS: 1797699-05-8)

The compound 6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole (CAS: 1797699-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a potent inhibitor of specific enzymatic targets. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to selectively bind to and inhibit the activity of certain kinases involved in inflammatory pathways. The study utilized a combination of X-ray crystallography and molecular docking simulations to demonstrate the compound's high affinity for the target enzyme, providing a structural basis for its inhibitory effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) demonstrated that 6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole exhibits significant antitumor activity in vitro and in vivo. The compound was found to induce apoptosis in cancer cells through the activation of the intrinsic apoptotic pathway, as evidenced by increased caspase-3 activity and mitochondrial membrane depolarization.

The synthetic accessibility of this compound has also been a focal point of recent research. A novel and scalable synthetic route was reported in Organic Process Research & Development (2023), which significantly improved the yield and purity of the final product. This advancement is expected to facilitate further pharmacological studies and potential clinical development.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research aims to optimize the pharmacokinetic properties of the compound through structural modifications and formulation strategies.

In conclusion, 6-[3-(4-chlorobenzenesulfonyl)azetidine-1-carbonyl]-3-methoxy-2-methyl-2H-indazole (CAS: 1797699-05-8) represents a promising candidate for further development in the fields of inflammation and oncology. Continued research efforts are expected to shed light on its full therapeutic potential and pave the way for its translation into clinical applications.